Cas no 59587-04-1 (1-[3-chloro-4-(hydroxymethyl)phenyl]urea)
59587-04-1 structure
Product Name:1-[3-chloro-4-(hydroxymethyl)phenyl]urea
CAS No:59587-04-1
MF:C8H9ClN2O2
MW:200.622260808945
CID:1615621
PubChem ID:185950
Update Time:2025-04-21
1-[3-chloro-4-(hydroxymethyl)phenyl]urea Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-chloro-4-(hydroxymethyl)phenyl]urea
- [3-chloro-4-(hydroxymethyl)phenyl]urea
- 59587-04-1
- DTXSID00208246
- (3-Chloro-4-(hydroxymethyl)phenyl)urea
-
- Inchi: 1S/C8H9ClN2O2/c9-7-3-6(11-8(10)13)2-1-5(7)4-12/h1-3,12H,4H2,(H3,10,11,13)
- InChI Key: KGLAVXQJYYILMT-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CO)NC(N)=O
Computed Properties
- Exact Mass: 200.03537
- Monoisotopic Mass: 200.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- PSA: 75.35
1-[3-chloro-4-(hydroxymethyl)phenyl]urea Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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